3-ethyl-5-trifluoromethoxy-1H-indol-1-ylamine
Cat. No. B8450052
M. Wt: 244.21 g/mol
InChI Key: FQLQTXFZZJPIED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08258130B2
Procedure details
A suspension of NaH (7.9 g, 197 mmol, 60% in mineral oil) in DMF (60 mL) at 0° C. is treated with 3-ethyl-5-trifluoromethoxy-1H-indole (3 g, 13.1 mmol) and stirred at 0° C. for 1 h. The mixture is treated with HOSA (7.4 g, 65.5 mmol) portion wise and warmed to rt over 2 h. The mixture is then poured over ice and filtered through a pad of Celite. The filtrate is extracted with heptane (3×50 mL). The combined organic layer is dried (Na2SO4), filtered and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 10%-30% EtOAc in heptane to afford 3-ethyl-5-trifluoromethoxy-indol-1-ylamine (2.05 g, 64%). MS: 245 (M+H); 1H NMR (300 MHz, CDCl3): δ 7.37 (m, 2H), 7.11 (m, 1H), 7.00 (s, 1H), 4.72 (s, NH2, 2H), 2.73 (q, 2H), 1.29 (t, 3H).
Yield
64%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH2:3]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[C:11]([O:14][C:15]([F:18])([F:17])[F:16])[CH:12]=2)[NH:7][CH:6]=1)[CH3:4].C[N:20](C=O)C>>[CH2:3]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[C:11]([O:14][C:15]([F:18])([F:16])[F:17])[CH:12]=2)[N:7]([NH2:20])[CH:6]=1)[CH3:4] |f:0.1|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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C(C)C1=CNC2=CC=C(C=C12)OC(F)(F)F
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 0° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
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The mixture is treated with HOSA (7.4 g, 65.5 mmol) portion wise
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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warmed to rt over 2 h
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Duration
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2 h
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ADDITION
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Type
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ADDITION
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|
Details
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The mixture is then poured over ice
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered through a pad of Celite
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EXTRACTION
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Type
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EXTRACTION
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Details
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The filtrate is extracted with heptane (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layer is dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with 10%-30% EtOAc in heptane
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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|
Smiles
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C(C)C1=CN(C2=CC=C(C=C12)OC(F)(F)F)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.05 g | |
| YIELD: PERCENTYIELD | 64% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
